BENGHE Foundational & Exploratory

Check Availability & Pricing

physicochemical properties of Dimethyl ether
for research applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Dimethyl ether
CAS No.: 157621-61-9
Cat. No.: B117907
Get Quote
. J

Physicochemical Properties of Dimethyl Ether (DME) for Research Applications
Executive Summary Dimethyl ether (DME,

) is the simplest ether isomer, distinct from ethanol in its lack of a hydroxyl donor group.
Historically utilized as an aerosol propellant, DME has re-emerged in biopharmaceutical
research as a "green" sub-critical extraction solvent and a replacement for hydrofluoroalkane
(HFA) propellants in pressurized Metered Dose Inhalers (pMDIs). Its unique physicochemical
profile—specifically its amphiphilic solvation capabilities and low boiling point—allows for the
simultaneous extraction of lipids and water from biological matrices without the thermal
degradation associated with distillation.

Molecular Architecture & Thermodynamic Profile[1]

For the researcher, DME presents a thermodynamic "sweet point": it is a gas at standard
temperature and pressure (STP) but liquefies under moderate pressure (

bar at 25°C). This allows for liquid-phase processing in low-pressure laboratory reactors
followed by spontaneous solvent removal upon depressurization.
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Table 1: Core Physicochemical Data

Property Value Research Implication
Apraotic polarity; accepts H-
Molecular Formula
bonds but cannot donate.[1]
Low molecular weight
Molar Mass 46.07 g/mol facilitates rapid diffusion in

matrices.[1]

Boiling Point (1 atm)

-24.8 °C (248.3 K)

Allows solvent removal without
heating (preserves

thermolabile compounds).[1]

Vapor Pressure (25°C)

592.8 kPa (~5.9 bar)

Requires only low-pressure
rating vessels (unlike

supercritical

)-[1]

Critical Temperature (

)

126.95 °C

Sub-critical liquid extraction is

feasible at room temperature.

[1]

Critical Pressure (

)

53.7 bar (5.37 MPa)

Accessible critical point for
supercritical fluid
chromatography (SFC).[1]

Comparable to light

Liquid Density (-25°C) 0.735 g/mL hydrocarbons; facilitates phase
separation from water.[1]
Moderate polarity; enables

Dipole Moment 1.30D solvation of amphiphilic drugs.

[1]
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Technical Insight: The vapor pressure of DME at 25°C is roughly equivalent to the pressure in a
standard propane tank. This allows researchers to utilize standard Swagelok® fittings and
moderate-pressure stainless steel vessels rather than the heavy-walled reactors required for

supercritical

bar).

Solvation Dynamics: The Amphiphilic Advantage

DME's utility in drug development and extraction stems from its amphiphilic nature. Unlike n-
hexane (strictly non-polar) or ethanol (highly polar/protic), DME occupies a middle ground.

 Lipophilicity: The methyl groups (

) provide Van der Waals interactions sufficient to dissolve neutral lipids, fatty acids, and
hydrophobic drug substances (APIs).

o Hydrophilicity: The central oxygen atom acts as a Lewis base, accepting hydrogen bonds
from water molecules.

The Miscibility Gap: At standard pressure, DME is soluble in water up to ~7% (w/w), and water
is soluble in DME up to ~6% (w/w). However, under pressurized conditions (liquid state), DME
exhibits a "partial miscibility" that is highly advantageous. It can extract water from wet biomass
(acting as a de-watering agent) while simultaneously extracting lipids. Upon depressurization,
the DME evaporates, leaving behind an oil/water mixture that naturally phase-separates.

Pharmaceutical Application: pMDI Formulation

In pulmonary drug delivery, DME is investigating as a replacement for HFA-134a and HFA-227
due to its lower Global Warming Potential (GWP) and superior solvent properties.
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Formulation Logic: Many corticosteroids and bronchodilators require co-solvents (like ethanol)
to dissolve in HFAs. DME often solubilizes these APIs directly, eliminating the need for ethanol,
which can cause stinging upon inhalation.

Material Compatibility (Critical for Rigs): DME is an aggressive solvent toward certain
elastomers.

o Compatible: EPDM (Ethylene Propylene Diene Monomer), PTFE (Teflon), Stainless Steel.

e Incompatible: Viton (FKM), Buna-N (Nitrile), Natural Rubber. DME causes severe swelling
and structural failure in these materials.

Diagram 1: pMDI Formulation Decision Tree
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Caption: Logic flow for selecting DME in pMDI development, highlighting the elimination of co-
solvents and critical material compatibility checks.

Experimental Protocol: Sub-Critical DME Extraction

This protocol describes the extraction of bioactive lipids from wet biological matrices (e.g.,
algae, tissue samples) without prior drying.
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Safety Prerequisite: All steps must be performed in a fume hood. The system must be

grounded to prevent static discharge (DME is extremely flammable).

Apparatus:

Stainless steel extraction cell (10-50 mL).
DME supply tank with siphon tube (liquid withdrawal).
Back-pressure regulator (BPR) or needle valve.

Collection vial (glass).

Step-by-Step Methodology:

Loading: Place wet sample (1-5 g) into the extraction cell. Pack with glass wool at both ends
to prevent line clogging.

System Purge: Connect the cell to the DME line. Briefly purge with DME gas to remove
oxygen.

Pressurization: Open the inlet valve to allow liquid DME to fill the cell. The pressure will
equilibrate to the vapor pressure of DME (~5.9 bar at 25°C).

Soaking (Static Extraction): Close inlet and outlet. Allow contact time of 10—20 minutes. The
DME penetrates the wet matrix, dissolving lipids and displacing water.

Elution (Dynamic Extraction): Open the outlet valve slightly (controlled flow). Fresh liquid
DME flows through the cell.

Collection & Separation: Direct the outlet tube into a collection vial.

o Mechanism:[1][2][3][4] As the liquid DME exits the pressurized tubing, it immediately
expands to gas (boils at -24.8°C).

o Result: The gas escapes (vent to hood), leaving the extract (oil + water) in the vial.
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» Phase Separation: Centrifuge the collection vial. The lipid layer will separate from the
extracted water layer.

Diagram 2: Sub-Critical Extraction Workflow
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Caption: Workflow for sub-critical DME extraction showing the spontaneous separation of
solvent from the solute upon depressurization.

Safety & Handling
DME poses specific hazards that differ from standard laboratory solvents.
o Flammability: DME has wide flammability limits (3.4% LEL to 27% UEL).[2][5] It is heavier

than air (Relative Vapor Density = 1.6), meaning leaks will pool in low-lying areas (floor
level), creating invisible explosion hazards.[2]

o Peroxide Formation: Like other ethers, DME can form explosive peroxides upon prolonged
exposure to air, though it is generally more stable than diethyl ether.

o Protocol: Use fresh commercial cylinders. Do not distill DME to dryness unless the
absence of peroxides is confirmed.

o Cryogenic Burns: The rapid expansion of DME gas causes significant cooling (Joule-
Thomson effect). Contact with expanding gas or liquid can cause instant frostbite. Wear
insulated gloves and eye protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b117907?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

